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Cat. No.: B1226851
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of meta-Chlorophenylpiperazine
(mCPP), a psychoactive compound of the phenylpiperazine class. Initially developed for
scientific research in the late 1970s, mCPP has a complex pharmacological profile, primarily
interacting with the serotonergic system. This document details its mechanism of action,
summarizes key quantitative data, outlines experimental protocols, and visualizes its signaling
pathways.

Core Compound: meta-Chlorophenylpiperazine
(mCPP)

mCPP, or 1-(3-chlorophenyl)piperazine, is a synthetic drug that functions as a non-selective
serotonin receptor agonist and a serotonin-releasing agent.[1][2] It has been utilized as a tool in
scientific research to probe the function of the serotonin system and has also been identified as
an active metabolite of several licensed medications, including the antidepressant trazodone.
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[3] Despite its use in research, mMCPP has also appeared on the illicit drug market, often as an
adulterant in ecstasy tablets.[3][4] However, its subjective effects are often considered
unpleasant, including anxiety and headaches, which has limited its recreational appeal.[1]

Quantitative Pharmacological Data

The following tables summarize the binding affinities (Ki) of mCPP for various neurotransmitter
receptors and transporters, as well as its pharmacokinetic properties.

Table 1: Binding Affinity (Ki, nM) of mCPP for Neurotransmitter Receptors and Transporters

Target Binding Affinity (Ki, nM)
5-HT1A 130
5-HT1B 160
5-HT1D 130
5-HT2A 98
5-HT2B 3.3
5-HT2C 1.8
5-HT3 290
SERT 260
NET 3,100
DAT >10,000
ol-adrenergic 540
o2-adrenergic 610

H1 1,200

Data compiled from various sources. The smaller the Ki value, the stronger the binding affinity.

Table 2: Pharmacokinetic Properties of mCPP
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Parameter Value

Bioavailability 14-108% (highly variable)
Elimination Half-Life 4-14 hours

Primary Metabolizing Enzyme CYP2D6

Data from studies in healthy human volunteers.[5]

Signaling Pathways and Mechanism of Action

MCPP exerts its effects primarily through its interaction with multiple serotonin (5-HT) receptor
subtypes. Its high affinity for the 5-HT2B and 5-HT2C receptors is particularly notable.[1] The
activation of these receptors, which are G-protein coupled receptors, initiates a cascade of
intracellular signaling events. For instance, activation of 5-HT2C receptors is linked to the
stimulation of phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3)
and diacylglycerol (DAG). These second messengers, in turn, modulate intracellular calcium
levels and activate protein kinase C (PKC), respectively, influencing a wide range of cellular
processes including neuronal excitability. The anxiogenic and anorectic effects of mCPP are
thought to be mediated, at least in part, by its agonist activity at 5-HT2C receptors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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